Cas no 637756-27-5 (6-(3-phenoxypropyl)-6H-indolo[2,3-b]quinoxaline)

• Product Name: 6-(3-phenoxypropyl)-6H-indolo[2,3-b]quinoxaline
• CAS No: 637756-27-5
• MF: C₂₃H₁₉N₃O
• MW: 353.416465044022
• CID: 5853775
• PubChem ID: 2129988
• Update Time: 2025-10-24

6-(3-phenoxypropyl)-6H-indolo[2,3-b]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 6H-Indolo[2,3-b]quinoxaline, 6-(3-phenoxypropyl)-
• IDI1_023824
• ChemDiv3_005914
• 637756-27-5
• AKOS001187736
• Z57728578
• F1572-0028
• 6-(3-phenoxypropyl)indolo[3,2-b]quinoxaline
• EU-0016874
• 6-(3-phenoxypropyl)-6H-indolo[2,3-b]quinoxaline
• BRD-K16366927-001-01-0
• HMS1489M18

• Inchi： 1S/C23H19N3O/c1-2-9-17(10-3-1)27-16-8-15-26-21-14-7-4-11-18(21)22-23(26)25-20-13-6-5-12-19(20)24-22/h1-7,9-14H,8,15-16H2
• InChI Key： LSPXMRMZMBSCGG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C3=C(N(CCCOC4=CC=CC=C4)C=12)C=CC=C3

Computed Properties

• Exact Mass: 353.152812238g/mol
• Monoisotopic Mass: 353.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 595.2±50.0 °C(Predicted)
• pka: 2.60±0.30(Predicted)

Additional information on 6-(3-phenoxypropyl)-6H-indolo[2,3-b]quinoxaline

Introduction to 6-(3-phenoxypropyl)-6H-indolo[2,3-b]quinoxaline (CAS No. 637756-27-5) in Modern Chemical and Pharmaceutical Research

6-(3-phenoxypropyl)-6H-indolo[2,3-b]quinoxaline, identified by the CAS number 637756-27-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule belongs to the indoloquinoxaline class, a scaffold known for its broad spectrum of biological activities and potential therapeutic applications. The unique combination of an indole ring fused with a quinoxaline moiety, further modified by a 3-phenoxypropyl side chain, endows this compound with distinctive chemical and pharmacological properties that make it a promising candidate for further investigation.

The indoloquinoxaline scaffold has been extensively studied due to its demonstrated efficacy in various biological assays. These compounds exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects. The presence of the 3-phenoxypropyl substituent in 6-(3-phenoxypropyl)-6H-indolo[2,3-b]quinoxaline is particularly noteworthy, as it introduces a polar and lipophilic moiety that can influence both the solubility and binding affinity of the molecule to biological targets. This structural feature has been strategically incorporated to enhance the compound's bioavailability and target engagement.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing indoloquinoxaline derivatives to improve their pharmacokinetic profiles and therapeutic efficacy. The 3-phenoxypropyl group in 6-(3-phenoxypropyl)-6H-indolo[2,3-b]quinoxaline serves as a key pharmacophore, contributing to the molecule's ability to interact with specific biological receptors and enzymes. This interaction is critical for modulating cellular processes and achieving the desired therapeutic outcome. The compound's structure also allows for further derivatization, enabling researchers to fine-tune its properties for specific applications.

In the context of drug discovery, 6-(3-phenoxypropyl)-6H-indolo[2,3-b]quinoxaline represents a valuable tool for investigating the mechanisms of action of indoloquinoxaline derivatives. Its unique chemical structure provides insights into how modifications at different positions can affect biological activity. For instance, studies have shown that variations in the substituents attached to the indole and quinoxaline rings can significantly alter the compound's potency and selectivity. The 3-phenoxypropyl group plays a crucial role in this context, as it influences both the molecule's solubility in biological fluids and its ability to cross cell membranes.

The synthesis of 6-(3-phenoxypropyl)-6H-indolo[2,3-b]quinoxaline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the indoloquinoxaline core through cyclization reactions between appropriate precursors. Subsequent functionalization steps introduce the 3-phenoxypropyl group, which is achieved through nucleophilic substitution or other coupling reactions. The synthetic route must be carefully designed to minimize side reactions and maximize the formation of the desired product.

From a computational chemistry perspective, molecular modeling techniques have been employed to understand the binding interactions of 6-(3-phenoxypropyl)-6H-indolo[2,3-b]quinoxaline with biological targets. These studies have provided valuable insights into how the compound interacts with proteins and enzymes involved in key cellular pathways. The 3-phenoxypropyl group has been identified as a critical interaction point, contributing to the compound's ability to modulate target activity. Such computational analyses are essential for guiding experimental efforts and optimizing lead compounds for clinical development.

Preclinical studies have begun to explore the potential therapeutic applications of 6-(3-phenoxypropyl)-6H-indolo[2,3-b]quinoxaline in various disease models. Initial findings suggest that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and survival. Additionally, its anti-inflammatory properties have been observed in vitro, indicating potential utility in treating chronic inflammatory conditions. These early results warrant further investigation into its mechanism of action and therapeutic potential.

The development of novel drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. 6-(3-phenoxypropyl)-6H-indolo[2,3-b]quinoxaline exemplifies this collaborative approach, as it represents a synthesis of structural complexity and biological activity derived from both synthetic chemistry and pharmacological research. The continued exploration of this compound and its derivatives will likely contribute significantly to our understanding of indoloquinoxalines as therapeutic agents.

In conclusion, 6-(3-phenoxypropyl)-6H-indolo[2,3-b]quinoxaline (CAS No. 637756-27-5) is a structurally intriguing compound with potential applications in pharmaceutical research. Its unique scaffold and functionalization provide a rich framework for studying biological interactions and developing new treatments for various diseases. As research progresses, 6-(3-phenoxypropyl)- 6H-indolo[2 3b] quinoxal ine* will undoubtedly play a significant role in advancing our understanding of medicinal chemistry and drug discovery.